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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B13725116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Imidaprilat-d3, a deuterated internal standard crucial for the accurate quantification of
imidaprilat in complex biological matrices. This document outlines the typical product
specifications, commercial suppliers, and a detailed, generalized experimental protocol for its
use in bioanalytical method development and validation, particularly in pharmacokinetic and
drug metabolism studies.

Introduction to Imidaprilat-d3

Imidaprilat is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor
imidapril, used in the treatment of hypertension.[1][2] Imidaprilat-d3 is a stable isotope-labeled
(SIL) analog of imidaprilat, where three hydrogen atoms have been replaced with deuterium.
This isotopic labeling renders it an ideal internal standard for mass spectrometry-based
bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).
The use of a stable isotope-labeled internal standard is the gold standard in quantitative
bioanalysis as it co-elutes with the analyte of interest, experiences similar ionization effects,
and corrects for variability in sample preparation and instrument response, leading to high
accuracy and precision.[3][4]
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Imidaprilat-d3 is available from several commercial suppliers specializing in reference
standards and isotopically labeled compounds for research purposes. While specific lot-to-lot
variability exists, the following tables summarize the typical quantitative data and product
information available from these suppliers. Researchers are advised to obtain a lot-specific
Certificate of Analysis (CoA) from the supplier for the most accurate information.

Commercial Suppliers

Supplier Name Website

Santa Cruz Biotechnology, Inc. --INVALID-LINK--
VIVAN Life Sciences --INVALID-LINK--
MyBioSource, Inc. --INVALID-LINK--
United States Biological --INVALID-LINK--
BIOGEN Cientifica --INVALID-LINK--
Pharmaffiliates --INVALID-LINK--
LGC Standards --INVALID-LINK--

Typical Product Specifications

The following table summarizes the key chemical and physical properties of Imidaprilat-d3.
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Parameter Typical Specification Analytical Method

Chemical Purity >98% HPLC, LC-MS

Isotopic Enrichment =99 atom % Deuterium Mass Spectrometry, NMR
Spectroscopy

Molecular Formula C1sH20D3N306[5]

Molecular Weight ~380.41 g/mol [5] Mass Spectrometry

CAS Number 1356019-69-6[6]

Appearance White to off-white solid Visual Inspection

Storage Conditions -20°C

Experimental Protocols

The following section outlines a detailed, generalized methodology for the use of Imidaprilat-

d3 as an internal standard for the quantification of imidaprilat in a biological matrix (e.g.,

plasma) using LC-MS/MS.

Materials and Reagents

» Imidaprilat analytical standard

» Imidaprilat-d3 internal standard

e Human or animal plasma (control)
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e 96-well plates
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o Centrifuge capable of accommodating 96-well plates

o LC-MS/MS system with an electrospray ionization (ESI) source

Preparation of Stock and Working Solutions

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Imidaprilat and
Imidaprilat-d3 in methanol to prepare individual stock solutions of 1 mg/mL.

o Working Standard Solutions: Prepare a series of working standard solutions of Imidaprilat by
serial dilution of the primary stock solution with a 50:50 mixture of acetonitrile and water.

 Internal Standard (IS) Working Solution: Prepare a working solution of Imidaprilat-d3 (e.g.,
100 ng/mL) by diluting the primary stock solution with a 50:50 mixture of acetonitrile and
water.

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for extracting small molecules
from plasma samples.[7][8][9][10]

e Spiking: To 50 pL of blank plasma in a 96-well plate, add 5 pL of the appropriate Imidaprilat
working standard solution. For quality control (QC) and unknown samples, add 5 pL of the
50:50 acetonitrile/water mixture.

o Addition of Internal Standard: Add 150 pL of the Imidaprilat-d3 internal standard working
solution (in acetonitrile with 0.1% formic acid) to all wells. The organic solvent will induce
protein precipitation.

« Vortexing: Mix the plate thoroughly for 2-3 minutes.

o Centrifugation: Centrifuge the plate at approximately 4000 x g for 10 minutes to pellet the
precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate for analysis.

LC-MS/MS Analysis
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e Chromatographic Conditions (Example):

o

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

Mobile Phase A: 0.1% Formic acid in water.

[¢]

Mobile Phase B: 0.1% Formic acid in acetonitrile.

[¢]

[e]

Gradient: A suitable gradient to separate imidaprilat from matrix components.

Flow Rate: 0.4 mL/min.

o

o Injection Volume: 5 pL.
e Mass Spectrometric Conditions (Example):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Multiple Reaction Monitoring (MRM) Transitions:
» Imidaprilat: m/z 378.2 - 206.1
» Imidaprilat-d3: m/z 381.2 - 209.1

o Optimize other mass spectrometer parameters such as declustering potential, collision
energy, and source temperature.

Data Analysis

Quantify the concentration of imidaprilat in the samples by calculating the peak area ratio of the
analyte to the internal standard and comparing it to the calibration curve constructed from the

standards.

Visualizations
Supplier and Product Relationship
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Caption: Relationship between commercial suppliers and the availability of Imidaprilat-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Imidaprilat-d3 in Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13725116#commercial-suppliers-of-imidaprilat-d3-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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